1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine

• IUPAC Name: 1-(3-nitrophenyl)sulfonyl-4-piperidin-1-ylsulfonylpiperazine
• InChI: InChI=1S/C15H22N4O6S2/c20-19(21)14-5-4-6-15(13-14)26(22,23)16-9-11-18(12-10-16)27(24,25)17-7-2-1-3-8-17/h4-6,13H,1-3,7-12H2
• InChI Key: UWLAVLOZLRLALS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C15H22N4O6S2
• Molecular Weight: 418.5 g/mol

Description

1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine, also known as NPP-11, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been used in a variety of scientific research applications, including neuroscience, pharmacology, and biochemistry. In neuroscience, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been found to modulate the activity of certain ion channels, such as the voltage-gated sodium channel Nav1.7. This makes 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine a useful tool for investigating the role of these ion channels in pain perception and other neurological processes.
In pharmacology, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been used to study the effects of various drugs on ion channels and receptors. For example, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been used to investigate the interactions between opioids and the mu-opioid receptor. This research has led to a better understanding of how opioids produce their analgesic effects and has identified potential targets for the development of new pain medications.
In biochemistry, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been used to study the structure and function of proteins. For example, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been used to investigate the binding of ligands to the serotonin transporter, a protein that plays a key role in the regulation of serotonin levels in the brain. This research has led to a better understanding of how drugs that target the serotonin transporter produce their effects and has identified potential targets for the development of new antidepressant medications.

Mechanism of Action

The mechanism of action of 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine is complex and not fully understood. However, it is thought to interact with ion channels and receptors in a variety of ways. For example, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been found to bind to the Nav1.7 sodium channel and inhibit its activity. This inhibition of Nav1.7 activity is thought to underlie the analgesic effects of 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine.
Biochemical and Physiological Effects
1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been found to exhibit a range of biochemical and physiological effects. In addition to its activity on ion channels and receptors, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been found to modulate the activity of enzymes and other proteins. For example, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also highly selective for certain ion channels and receptors, making it a useful tool for investigating specific biological processes. However, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine also has some limitations. It can be expensive to synthesize, and its effects can be difficult to interpret in complex biological systems.

Future Directions

There are several potential future directions for research on 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine. One area of interest is the development of new pain medications that target Nav1.7 and other ion channels that 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine interacts with. Another area of interest is the development of new antidepressant medications that target the serotonin transporter. Additionally, 1-[(3-nitrophenyl)sulfonyl]-4-(piperidin-1-ylsulfonyl)piperazine could be used to investigate the role of ion channels and receptors in a variety of other biological processes, such as learning and memory.